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Compound of Interest

Compound Name: Ethyl 4-ethylbenzoate

Cat. No.: B1605955

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of Ethyl 4-
ethylbenzoate, a versatile aromatic ester in organic synthesis. This document details its
preparation and various transformations into valuable intermediates for pharmaceuticals, liquid
crystals, and other functional materials.

Ethyl 4-ethylbenzoate serves as a key building block, offering a reactive ester functionality
and a modifiable ethyl group on the benzene ring. Its derivatives have shown potential in
various applications, underscoring the importance of understanding its chemical reactivity.
While its direct role in biological signaling pathways is not extensively documented in current
literature, its utility as a precursor for biologically active molecules is significant.

Physicochemical Properties and Spectroscopic Data

A summary of the key physicochemical properties and spectroscopic data for Ethyl 4-
ethylbenzoate is provided below for easy reference.[1]
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Property Value

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol

CAS Number 36207-13-3

Appearance Colorless liquid

Boiling Point 243-245 °C

Density 1.01 g/cm3

Solubility Insoluble in water, soluble in organic solvents

0: 166.6, 149.8, 129.8, 127.8, 127.7, 60.7, 29.0,

13C NMR (CDCls, ppm) 15.4. 14.3

5:7.95 (d, 2H), 7.25 (d, 2H), 4.35 (g, 2H), 2.70

1H NMR (CDCls, ppm
(CDCk.ppm) (0, 2H), 1.38 (t, 3H), 1.25 (t, 3H)

Key Organic Synthesis Reactions and Protocols

Ethyl 4-ethylbenzoate can undergo a variety of transformations at its ester functional group,
providing access to a wide range of derivatives. The following sections detail the experimental
protocols for several key reactions.

Synthesis of Ethyl 4-ethylbenzoate via Fischer-Speier
Esterification

The most common method for the synthesis of Ethyl 4-ethylbenzoate is the Fischer-Speier
esterification of 4-ethylbenzoic acid with ethanol in the presence of an acid catalyst.[2][3]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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